1-Acetoxy-2-methoxy-4-(1-propenyl)benzene
1-Acetoxy-2-methoxy-4-(1-propenyl)benzene
Isoeugenyl acetate, also known as acetyl isoeugenol, belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. Isoeugenyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, isoeugenyl acetate is primarily located in the membrane (predicted from logP). Isoeugenyl acetate can be biosynthesized from trans-isoeugenol. Isoeugenyl acetate has a sweet, balsam, and carnation taste.
Isoeugenol acetate is a phenylpropanoid that is the acetate ester of trans-isoeugenol. It is a phenylpropanoid, a monomethoxybenzene and a member of phenyl acetates. It derives from a trans-isoeugenol.
Isoeugenol acetate is a phenylpropanoid that is the acetate ester of trans-isoeugenol. It is a phenylpropanoid, a monomethoxybenzene and a member of phenyl acetates. It derives from a trans-isoeugenol.
Brand Name:
Vulcanchem
CAS No.:
93-29-8
VCID:
VC0208578
InChI:
InChI=1S/C12H14O3/c1-4-5-10-6-7-11(15-9(2)13)12(8-10)14-3/h4-8H,1-3H3
SMILES:
CC=CC1=CC(=C(C=C1)OC(=O)C)OC
Molecular Formula:
C12H14O3
Molecular Weight:
206.24 g/mol
1-Acetoxy-2-methoxy-4-(1-propenyl)benzene
CAS No.: 93-29-8
Reference Standards
VCID: VC0208578
Molecular Formula: C12H14O3
Molecular Weight: 206.24 g/mol
| CAS No. | 93-29-8 |
|---|---|
| Product Name | 1-Acetoxy-2-methoxy-4-(1-propenyl)benzene |
| Molecular Formula | C12H14O3 |
| Molecular Weight | 206.24 g/mol |
| IUPAC Name | (2-methoxy-4-prop-1-enylphenyl) acetate |
| Standard InChI | InChI=1S/C12H14O3/c1-4-5-10-6-7-11(15-9(2)13)12(8-10)14-3/h4-8H,1-3H3 |
| Standard InChIKey | IUSBVFZKQJGVEP-UHFFFAOYSA-N |
| Isomeric SMILES | C/C=C/C1=CC(=C(C=C1)OC(=O)C)OC |
| SMILES | CC=CC1=CC(=C(C=C1)OC(=O)C)OC |
| Canonical SMILES | CC=CC1=CC(=C(C=C1)OC(=O)C)OC |
| Appearance | Powder |
| Physical Description | White crystals; spicy, clove-like aroma |
| Description | Isoeugenyl acetate, also known as acetyl isoeugenol, belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. Isoeugenyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, isoeugenyl acetate is primarily located in the membrane (predicted from logP). Isoeugenyl acetate can be biosynthesized from trans-isoeugenol. Isoeugenyl acetate has a sweet, balsam, and carnation taste. Isoeugenol acetate is a phenylpropanoid that is the acetate ester of trans-isoeugenol. It is a phenylpropanoid, a monomethoxybenzene and a member of phenyl acetates. It derives from a trans-isoeugenol. |
| Solubility | Insoluble in water, soluble in oil soluble (in ethanol) |
| Synonyms | 2-methoxy-4-prop-1-enylphenyl acetate Isoeugenol acetate Isoeugenyl acetate |
| PubChem Compound | 7137 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume